Cas no 61503-78-4 (3,6,12,15-Tetraoxa-9-azaheptadecane-1,17-diol, 9-oxide)

3,6,12,15-Tetraoxa-9-azaheptadecane-1,17-diol, 9-oxide structure
61503-78-4 structure
Product Name:3,6,12,15-Tetraoxa-9-azaheptadecane-1,17-diol, 9-oxide
CAS No:61503-78-4
MF:C12H27NO7
MW:297.345284700394
CID:476924
PubChem ID:71395166
Update Time:2025-04-19

3,6,12,15-Tetraoxa-9-azaheptadecane-1,17-diol, 9-oxide Chemical and Physical Properties

Names and Identifiers

    • 3,6,12,15-Tetraoxa-9-azaheptadecane-1,17-diol, 9-oxide
    • 2-[2-(2-hydroxyethoxy)ethoxy]-N-[2-[2-(2-hydroxyethoxy)ethoxy]ethyl]ethanamine oxide
    • 2-[2-(2-Hydroxyethoxy)ethoxy]-N-{2-[2-(2-hydroxyethoxy)ethoxy]ethyl}ethan-1-amine N-oxide
    • 61503-78-4
    • DTXSID20816802
    • Inchi: 1S/C12H27NO7/c14-3-7-19-11-9-17-5-1-13(16)2-6-18-10-12-20-8-4-15/h13-15H,1-12H2
    • InChI Key: OMOGKPLWMZSITE-UHFFFAOYSA-N
    • SMILES: O(CCOCCO)CC[NH+](CCOCCOCCO)[O-]

Computed Properties

  • Exact Mass: 297.17881
  • Monoisotopic Mass: 297.17875220g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 16
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.3
  • Topological Polar Surface Area: 98.9Ų

Experimental Properties

  • PSA: 104.88
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